Cas no 61334-08-5 (Thieno[2,3-b]quinoline-4-carboxylic acid, methyl ester)

• Product Name: Thieno[2,3-b]quinoline-4-carboxylic acid, methyl ester
• CAS No: 61334-08-5
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 483599
• PubChem ID: 12294104
• Update Time: 2025-04-19

Thieno[2,3-b]quinoline-4-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]quinoline-4-carboxylic acid, methyl ester
• methyl thieno[2,3-b]quinoline-4-carboxylate
• 61334-08-5
• CTWJMZZUWPYEIK-UHFFFAOYSA-N
• methyl-thieno[2,3-b]quinoline-4-carboxylate
• SCHEMBL13433246
• DTXSID20485254

• Inchi： 1S/C13H9NO2S/c1-16-13(15)11-8-4-2-3-5-10(8)14-12-9(11)6-7-17-12/h2-7H,1H3
• InChI Key： CTWJMZZUWPYEIK-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC1C=CC=CC=1C=2C(=O)OC

Computed Properties

• Exact Mass: 243.03547
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19